Cas no 1319067-92-9 (6-chloro-8-methyl-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 6-chloro-8-methyl-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 1319067-92-9
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• MDL: MFCD20703256
• CID: 4583879
• PubChem ID: 67334253
• Update Time: 2025-11-02

6-chloro-8-methyl-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-methyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• 2-Amino-6-chloro-8-methyl-[1,2,4]triazolo[1,5-a]pyridine
• 6-chloro-8-methyl-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 6-chloro-8-methyl-1,2,4triazolo1,5-apyridin-2-amine

• MDL： MFCD20703256
• Inchi： 1S/C7H7ClN4/c1-4-2-5(8)3-12-6(4)10-7(9)11-12/h2-3H,1H3,(H2,9,11)
• InChI Key： TWERXTVRTBBHED-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1C=C(Cl)C=C2C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-chloro-8-methyl-1,2,4triazolo1,5-apyridin-2-amine

Comprehensive Guide to 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine (CAS No. 1319067-92-9): Properties, Applications, and Market Insights

In the realm of heterocyclic compounds, 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine (CAS No. 1319067-92-9) stands out as a versatile and highly sought-after chemical entity. This compound, characterized by its unique triazolopyridine backbone, has garnered significant attention in pharmaceutical and agrochemical research due to its structural novelty and potential biological activities. With the increasing demand for novel heterocyclic scaffolds in drug discovery, understanding the properties and applications of this compound is crucial for researchers and industry professionals alike.

The molecular structure of 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine features a fused triazole-pyridine system, with a chlorine atom at the 6-position and a methyl group at the 8-position. This specific substitution pattern contributes to its unique electronic properties and makes it an attractive building block for medicinal chemistry. Recent studies have shown that compounds containing the 1,2,4-triazolo[1,5-a]pyridine core exhibit diverse pharmacological activities, including potential as kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine serves as a valuable intermediate for the preparation of more complex molecules. Its reactive amino group at the 2-position allows for various derivatization strategies, making it particularly useful in combinatorial chemistry and high-throughput screening approaches. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) substituents on the aromatic system creates interesting possibilities for further functionalization.

The pharmaceutical industry has shown growing interest in triazolopyridine derivatives like 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine, especially in the development of new central nervous system (CNS) drugs. Researchers are investigating these compounds for their potential to cross the blood-brain barrier, a property that makes them valuable candidates for treating neurological disorders. This aligns with current market trends focusing on neurodegenerative disease treatments and mental health pharmaceuticals.

In material science applications, the rigid planar structure of 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine makes it a potential candidate for organic electronic materials. Its conjugated system and ability to form stable complexes with various metals suggest possible uses in organic light-emitting diodes (OLEDs) or as ligands in catalytic systems. These applications are particularly relevant given the current push toward sustainable and energy-efficient technologies.

The global market for specialty heterocyclic compounds like 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine is projected to grow significantly in the coming years, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts note particular demand in Asia-Pacific regions, where contract research organizations are expanding their capabilities in novel compound synthesis. This growth is further supported by the compound's versatility in multiple research domains.

Quality control and analytical characterization of 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine typically involve advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. Recent advancements in analytical technologies have made it easier to detect and quantify trace impurities in such specialized chemicals.

Storage and handling recommendations for 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine generally include protection from moisture and extreme temperatures. While not classified as highly hazardous, standard laboratory safety protocols should be followed when working with this compound, including the use of appropriate personal protective equipment. Proper storage conditions help maintain the compound's stability and shelf life.

Future research directions for 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine derivatives may focus on their potential in targeted drug delivery systems and as scaffolds for fragment-based drug discovery. The compound's modular nature allows for systematic structure-activity relationship studies, which could lead to optimized derivatives with enhanced biological properties. These developments align with current pharmaceutical industry priorities of precision medicine and personalized therapies.

For researchers sourcing 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine, it's important to verify suppliers' credentials and request comprehensive analytical data. The compound is typically available in milligram to kilogram quantities from specialty chemical providers. Recent supply chain improvements have made such niche research chemicals more accessible to academic and industrial laboratories worldwide.

Environmental considerations for 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine synthesis and use are becoming increasingly important. Green chemistry approaches to its production, including catalytic methods and solvent optimization, are areas of active investigation. These efforts respond to growing regulatory pressures and industry commitments to sustainable chemical manufacturing practices.

In conclusion, 6-Chloro-8-methyl-1,2,4-triazolo[1,5-a]pyridin-2-amine (CAS No. 1319067-92-9) represents an important building block in modern chemical research with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility ensure its continued relevance in pharmaceutical development, materials science, and other cutting-edge research areas. As scientific understanding of heterocyclic systems advances, this compound is likely to play an increasingly significant role in innovation across the chemical sciences.